Cas no 36122-30-2 (Butanedioic acid, (4-chlorophenyl)-, dimethyl ester)

Butanedioic acid, (4-chlorophenyl)-, dimethyl ester is a chlorinated diester derivative of succinic acid, characterized by its incorporation of a 4-chlorophenyl group. This compound is primarily utilized in organic synthesis and pharmaceutical intermediates due to its reactive ester functionalities and aromatic chlorinated moiety. The dimethyl ester groups enhance solubility in organic solvents, facilitating its use in esterification and transesterification reactions. The 4-chlorophenyl substituent contributes to its potential as a building block for agrochemicals or bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it a practical choice for research and industrial applications requiring precise functional group manipulation.
Butanedioic acid, (4-chlorophenyl)-, dimethyl ester structure
36122-30-2 structure
Product Name:Butanedioic acid, (4-chlorophenyl)-, dimethyl ester
CAS No:36122-30-2
MF:C12H13ClO4
MW:256.682223081589
CID:1473118
PubChem ID:11414203
Update Time:2025-06-06

Butanedioic acid, (4-chlorophenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (4-chlorophenyl)-, dimethyl ester
    • dimethyl 2-(4-chlorophenyl)succinate
    • 36122-30-2
    • 1,4-DIMETHYL 2-(4-CHLOROPHENYL)BUTANEDIOATE
    • AB22471
    • Dimethyl 2-(4-chlorophenyl)butanedioate
    • Butanedioicacid,2-(4-chlorophenyl)-,1,4-dimethylester
    • Butanedioic acid, 2-(4-chlorophenyl)-, 1,4-dimethyl ester
    • MFCD17779920
    • Inchi: 1S/C12H13ClO4/c1-16-11(14)7-10(12(15)17-2)8-3-5-9(13)6-4-8/h3-6,10H,7H2,1-2H3
    • InChI Key: FPVTWKOOQPWSSF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(=O)OC)CC(=O)OC

Computed Properties

  • Exact Mass: 256.05029
  • Monoisotopic Mass: 256.0502366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

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